Cas no 13032-63-8 (Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI))

Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) structure
13032-63-8 structure
Product Name:Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
CAS No:13032-63-8
MF:C42H83NO8
MW:730.110334634781
CID:119211
PubChem ID:3710785
Update Time:2025-04-18

Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI)
    • N-[3-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadecan-2-yl]octadecanamide
    • N-STEAROYL-DL-DIHYDRO-GLUCOCEREBROSIDE
    • 1-O-(β-D-Glucopyranosyl)-N-octadecanoyl-DL-dihydrosphingosine
    • DTXSID00395362
    • HexCer 18:0;2O/18:0
    • AC1MVNW9
    • 13032-63-8
    • Inchi: 1S/C42H83NO8/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-38(46)43-35(34-50-42-41(49)40(48)39(47)37(33-44)51-42)36(45)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h35-37,39-42,44-45,47-49H,3-34H2,1-2H3,(H,43,46)
    • InChI Key: DSRCOSQOBBICFU-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C(C1OCC(C(CCCCCCCCCCCCCCC)O)NC(CCCCCCCCCCCCCCCCC)=O)O)O)O

Computed Properties

  • Exact Mass: 729.61186861g/mol
  • Monoisotopic Mass: 729.61186861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 36
  • Complexity: 773
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.9
  • Topological Polar Surface Area: 149Ų

Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI) Security Information

  • WGK Germany:3
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